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Chemical Profile and Development History

Pemetrexed disodium heptahydrate is the stable, crystalline heptahydrate form of the antifolate drug

pemetrexed disodium. Its chemical name is L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-

pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, disodium salt, heptahydrate, with a molecular formula of

C₂₀H₃₃N₅Na₂O₁₃ [1] [2].

The molecular structure of pemetrexed was developed by Edward C. Taylor at Princeton University and

later clinically developed by Eli Lilly and Company [2]. The drug received its initial U.S. FDA approval in

2004 [3] [2] [4]. A significant milestone in its development was the discovery and patenting of the stable

heptahydrate crystalline form (Form II), which offered improved stability over earlier, less stable forms

like the 2.5 hydrate (Form I) [2].

Mechanism of Action: A Multi-Targeted Antifolate

Pemetrexed is a folate analog metabolic inhibitor. Its primary mechanism of action involves the disruption of

folate-dependent metabolic processes essential for cell replication [2] [4]. The following diagram illustrates

the key pathways it inhibits:
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Pemetrexed mechanism of action: inhibits key enzymes in nucleotide synthesis.

It works by potently inhibiting three key enzymes involved in the de novo biosynthesis of purine and

pyrimidine nucleotides:

Thymidylate Synthase (TS): Inhibits the conversion of deoxyuridine monophosphate (dUMP) to
deoxythymidine monophosphate (dTMP), a critical nucleotide for DNA synthesis [2] [4].

Dihydrofolate Reductase (DHFR): Inhibits the regeneration of tetrahydrofolate (THF), a carrier of
one-carbon units necessary for purine and dTMP synthesis [2] [4].

Glycinamide Ribonucleotide Formyltransferase (GARFT): Inhibits the de novo synthesis of
purines [2] [4].
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By simultaneously targeting these three enzymes, pemetrexed depletes the nucleotide pools, leading to the

inhibition of DNA and RNA synthesis and ultimately to cell death [2] [4].

Clinical Applications and Dosage

Pemetrexed disodium heptahydrate is indicated for specific oncology uses, primarily non-squamous non-

small cell lung cancer (NSCLC) and mesothelioma [3] [4]. The following table summarizes its key

indications and dosing regimens. Note that it is not indicated for patients with squamous cell NSCLC [3].

Indication Regimen
Recommended Dosage (in
patients with CrCl ≥45
mL/min)

Metastatic Non-Squamous NSCLC
(initial treatment)

In combination with
pembrolizumab & platinum

chemotherapy

500 mg/m² IV on Day 1 of
each 21-day cycle [3]

Locally Advanced/Metastatic Non-
Squamous NSCLC (initial treatment)

In combination with cisplatin 500 mg/m² IV on Day 1 of

each 21-day cycle [3]

Locally Advanced/Metastatic Non-
Squamous NSCLC (maintenance)

Single agent 500 mg/m² IV on Day 1 of

each 21-day cycle [3]

Recurrent, Metastatic Non-
Squamous NSCLC

Single agent 500 mg/m² IV on Day 1 of

each 21-day cycle [3]

Malignant Pleural Mesothelioma
(unresectable)

In combination with cisplatin 500 mg/m² IV on Day 1 of

each 21-day cycle [3]

Essential Premedication & Toxicity Mitigation

To reduce the severity of hematologic and gastrointestinal toxicity, the following supplementation and

premedication are mandatory [3] [4]:

Folic Acid: 400-1000 mcg orally, once daily, beginning 7 days before the first dose and continuing
until 21 days after the last dose.
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Vitamin B12: 1 mg intramuscularly, 1 week before the first dose and every 3 cycles thereafter.

Dexamethasone: 4 mg orally, twice daily, the day before, day of, and day after pemetrexed
administration to prevent skin rashes.

Manufacturing and Market Landscape

The production of pemetrexed disodium heptahydrate involves advanced manufacturing equipment like

precision reactors and lyophilization units, with process control systems ensuring quality [5]. High-

performance analytical instruments, particularly HPLC (High-Performance Liquid Chromatography), are

critical for verifying the compound's purity and concentration [5].

Following patent expirations, the market has seen a significant increase in generic manufacturers. The FDA

approved multiple generic versions from companies including Accord Healthcare, Apotex, Dr. Reddy's,

and Fresenius Kabi USA in May 2022, with additional approvals through 2024 [6]. The market is projected

to reach approximately $650 million by 2025, growing at a robust CAGR [7]. The Asia-Pacific region, with

its strong API manufacturing base, is a key growth engine [7].

Experimental & Technical Considerations

Dosage Form: Supplied as a lyophilized powder in single-dose vials (100 mg or 500 mg base/vial) for

reconstitution into an intravenous solution [3].
Stability: The heptahydrate form (Form II) was developed specifically for its enhanced stability

compared to earlier hydrate forms [2].
Drug Interaction: Concomitant use of ibuprofen can increase pemetrexed toxicity in patients with

mild to moderate renal impairment (CrCl 45-79 mL/min). Ibuprofen dosage should be modified in
these patients [3].

Key Warnings: Therapy requires careful monitoring for myelosuppression, severe renal failure,
bullous skin toxicity, and interstitial pneumonitis [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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